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Introduction
Benzyl succinimido carbonate, commonly referred to as Z-OSu or Cbz-OSu, is a pivotal

reagent in synthetic organic chemistry, particularly within the realms of peptide synthesis and

the development of active pharmaceutical ingredients.[1][2][3] Its primary application lies in the

introduction of the benzyloxycarbonyl (Cbz or Z) protecting group to primary and secondary

amines.[1][2] This guide provides a comprehensive overview of the structure, synthesis, and

key applications of Benzyl succinimido carbonate, complete with detailed experimental

protocols and quantitative data to support laboratory and industrial-scale applications.

Chemical Structure and Properties
Benzyl succinimido carbonate is a white crystalline solid.[1][4] The structure consists of a

benzyl carbonate group attached to the nitrogen atom of a succinimide ring.

Chemical Identifiers:

IUPAC Name: benzyl (2,5-dioxopyrrolidin-1-yl) carbonate[5][6]

CAS Number: 13139-17-8[1][5]

Molecular Formula: C₁₂H₁₁NO₅[5][7]
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Synonyms: N-(Benzyloxycarbonyloxy)succinimide, Z-OSu, Cbz-OSu, Benzyl N-succinimidyl

carbonate[1][4][5]

Physicochemical Properties:

Property Value Reference(s)

Molecular Weight 249.22 g/mol [1][5]

Melting Point 80-82 °C [1][4]

Appearance
White solid/fine crystalline

powder
[1][4]

Solubility
Soluble in acetone, chloroform,

and methanol.
[4][8]

Synthesis of Benzyl Succinimido Carbonate
The synthesis of Benzyl succinimido carbonate is typically achieved through the reaction of

benzyl alcohol with phosgene to form benzyl chloroformate, which is then reacted with N-

hydroxysuccinimide in the presence of a base.[9][10] An alternative and safer approach avoids

the isolation of the hazardous benzyl chloroformate.[2]

Synthesis via Benzyl Chloroformate
A common laboratory and industrial-scale synthesis involves the reaction of benzyl alcohol with

phosgene, followed by the reaction with N-hydroxysuccinimide.
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Step 1: Formation of Benzyl Chloroformate

Step 2: Reaction with N-Hydroxysuccinimide

Benzyl Alcohol

Benzyl Chloroformate

+ Phosgene

Phosgene

Benzyl succinimido
carbonate

+ N-Hydroxysuccinimide
+ Base

N-Hydroxysuccinimide

Click to download full resolution via product page

Experimental Protocol: Two-Step Synthesis

This protocol is adapted from patented industrial processes.[9][10]

Materials:

Benzyl alcohol

Phosgene

Tetrahydrofuran (THF)

N-hydroxysuccinimide

Potassium hydrogen carbonate
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Water

Procedure:

Step 1: Formation of Benzyl Chloroformate. Dissolve benzyl alcohol (0.50 mol) in 300 ml of

tetrahydrofuran. Cool the solution and introduce phosgene (0.505 mol) over one hour. Stir

the mixture for an additional 30 minutes.[10]

Step 2: Formation of Benzyl Succinimido Carbonate. In a separate vessel, prepare a

solution of N-hydroxysuccinimide (0.5 mol) and potassium hydrogen carbonate (1.05 mol) in

a mixture of 350 ml of water and 300 ml of tetrahydrofuran.[9][10]

Rapidly add the benzyl chloroformate solution from Step 1 to the N-hydroxysuccinimide

solution.[9][10]

Stir the resulting mixture for 20 minutes. Phase separation will occur.[9][10]

Separate the organic (tetrahydrofuran) phase and evaporate the solvent to yield Benzyl
succinimido carbonate.[9][10]

Quantitative Data:

Reactant Molar Equivalent Yield (%) Reference(s)

Benzyl Alcohol 1.0 96 [9]

N-Hydroxysuccinimide 1.0 96 [9]

Application in Amine Protection
Benzyl succinimido carbonate is a highly effective reagent for the Cbz protection of amines,

a crucial step in peptide synthesis.[2][3] The reaction proceeds under mild conditions and offers

an advantage over benzyl chloroformate due to its solid nature and reduced hazard profile.[2]
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Experimental Protocol: Cbz Protection of an Amine

This protocol is a general procedure for the Cbz protection of amines.[1][2][11]

Materials:

Amine

Benzyl succinimido carbonate (Z-OSu)

Sodium bicarbonate (NaHCO₃)

Tetrahydrofuran (THF)

Water

Ethyl acetate

Procedure:

Dissolve the amine (1.0 equiv) in a 1:1 mixture of THF and water.[2]
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Add sodium bicarbonate (2.0 equiv) to the solution.[2]

Add Benzyl succinimido carbonate (1.0 - 1.2 equiv) to the reaction mixture.[2]

Stir the reaction at room temperature. Monitor the reaction progress using TLC or HPLC.[2]

Upon completion, dilute the reaction mixture with water and extract the product with ethyl

acetate.[2]

Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the

Cbz-protected amine.[2]

Quantitative Data for a Specific Example:

Starting
Material
(SM)

SM
Amount
(mmol)

Z-OSu
Amount
(mmol)

Solvent Base Yield (%)
Referenc
e(s)

Amine 148.6 176
THF/H₂O

(1:1)
NaHCO₃ 89 [11]

Spectroscopic Data
The following tables summarize the characteristic spectroscopic data for Benzyl succinimido
carbonate.

¹H NMR Spectroscopy:

Chemical Shift
(ppm)

Multiplicity Integration Assignment Reference(s)

7.40 s 5H Aromatic protons [9]

5.32 s 2H Benzyl CH₂ [9]

2.82 s 4H Succinimide CH₂ [9]

¹³C NMR Spectroscopy (Data for a related compound):
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While specific ¹³C NMR data for Benzyl succinimido carbonate was not found in the initial

search, data for a structurally similar compound, Ethyl 4-

(benzyloxycarbonylamino)phenylpropanoate, shows characteristic peaks for the Cbz group.

Chemical Shift (ppm) Assignment Reference(s)

172.9 Carbonyl (ester) [12]

136.1 Aromatic C (quaternary) [12]

128.8, 128.5, 128.3, 128.2 Aromatic CH [12]

66.9 Benzyl CH₂ [12]

Infrared (IR) Spectroscopy:

Characteristic IR absorption bands are expected for the carbonyl groups of the carbonate and

the succinimide, as well as for the aromatic ring. Specific peak positions can be found in

spectral databases.[5]

Conclusion
Benzyl succinimido carbonate is a valuable and versatile reagent for the protection of

amines in organic synthesis. Its stability, ease of handling compared to benzyl chloroformate,

and high reactivity make it an excellent choice for both small-scale laboratory work and large-

scale industrial production. The detailed protocols and data presented in this guide offer a solid

foundation for the successful application of this important synthetic tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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